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Compound of Interest

Compound Name: Zinc arsenate

CAS No.:
13464-33-0; 13464-44-3; 28838-

01-9; 28838-02-0

Cat. No.: B3418799

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the crystal structures of various zinc
arsenate compounds. It includes a detailed summary of their crystallographic data,

experimental protocols for their synthesis, and a visual representation of a typical experimental

workflow for crystal structure analysis.

Introduction to Zinc Arsenate Compounds
Zinc arsenates are a group of inorganic compounds containing zinc, arsenic, and oxygen.

They exist in various forms, including hydrated minerals and synthetically produced crystals.

These compounds are of interest to researchers due to their diverse structural chemistry and

potential applications in various fields. This guide focuses on the detailed crystal structure of

prominent zinc arsenate species.

Crystallographic Data of Zinc Arsenate Compounds
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The crystal structures of several zinc arsenate minerals and synthetic compounds have been

characterized. The following tables summarize the key crystallographic data for some of the

most well-documented phases, providing a basis for comparison.

Table 1: Crystallographic Data for Köttigite and its Isostructural Analogue

Parameter
Köttigite
((Zn,Co,Ni)₃(AsO₄)₂·8H₂O)
[1][2]

Parasymplesite
(Fe₃(AsO₄)₂·8H₂O)[3][4]

Crystal System Monoclinic[1][2] Monoclinic[3][4]

Space Group C2/m[1][2] C2/m[3][4]

a (Å) 10.241(3)[1] 10.3519(10)[3][4]

b (Å) 13.405(3)[1] 13.6009(13)[3][4]

c (Å) 4.757(2)[1] 4.7998(4)[3][4]

β (°) 105.21(2)[1] 104.816(2)[3][4]

Z 2[1] 4

V (Å³) 629.5 653.32(11)[3][4]

Table 2: Crystallographic Data for Adamite

Parameter Adamite (Zn₂(AsO₄)(OH))[5][6]

Crystal System Orthorhombic[5][6]

Space Group Pnnm[6]

a (Å) 8.304[6]

b (Å) 8.524[6]

c (Å) 6.036[6]

Z 4

V (Å³) 427.25[6]
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Table 3: Crystallographic Data for Synthetic Hydrated Zinc Arsenates

Parameter [Zn₃(AsO₄)₂]₃·4H₂O[7][8]
(C₄H₁₂N₂)₂[Zn₇(AsO₄)₆(H₂O)
₂][9]

Crystal System Triclinic[7] Monoclinic[9]

Space Group Pī[7][8] C2/c[9]

a (Å) 6.6934(4)[7] 16.5880(14)[9]

b (Å) 9.1833(5)[7] 8.3559(7)[9]

c (Å) 10.1469(6)[7] 23.4129(18)[9]

α (°) 69.479(1)[7] 90

β (°) 77.218(1)[7] 104.564(4)[9]

γ (°) 75.761(1)[7] 90

Z 1[7] 4[9]

V (Å³) 559.88(6)[7] 3140.9(4)[9]

Experimental Protocols
The synthesis of zinc arsenate crystals can be achieved through various methods, primarily

precipitation from aqueous solutions and hydrothermal synthesis.

Synthesis of Crystalline Zinc Arsenate(III) (Zn(AsO₂)₂) by
Precipitation
This method describes the synthesis of a mono-phase crystalline zinc arsenate(III) with a

monoclinic crystal lattice.[10][11]

Materials:

Arsenic trioxide (As₂O₃)

Sodium hydroxide (NaOH)
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Zinc sulfate (ZnSO₄)

Sulfuric acid (H₂SO₄) (98%)

All reagents are of analytical grade.[10]

Procedure:

Prepare an arsenious solution by dissolving As₂O₃ in an aqueous NaOH solution.

Prepare a zinc sulfate solution.

Add the zinc sulfate solution to the arsenious solution to precipitate zinc arsenate(III).

The reaction is carried out under the following optimized conditions:

NaOH concentration: 1 M

Molar ratio of OH⁻ to As: 1:1

Molar ratio of Zn to As: 1:2

Reaction temperature: 80°C

Reaction time: 2 hours

After the reaction, wash the precipitate. The pH of the washing solution should be 6.

The resulting product is a mono-phase crystalline zinc arsenate(III) with the chemical

composition Zn(AsO₂)₂.[10][11]

Hydrothermal Synthesis of [Zn₃(AsO₄)₂]₃·4H₂O
This protocol details the hydrothermal synthesis of a hydrated zinc arsenate.[7][8]

Materials:

Zinc nitrate hexahydrate (Zn(NO₃)₂·6H₂O)
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Arsenic pentoxide hydrate (As₂O₅·xH₂O)

Piperazine

Deionized water

Procedure:

Mix 2.19 g of Zn(NO₃)₂·6H₂O with 11.19 g of distilled water.

With stirring, add 1.61 g of As₂O₅·xH₂O, followed by 1.32 g of piperazine to the mixture.

Stir the mixture for 30 minutes.

Transfer the mixture to a Teflon-coated steel autoclave and heat at 443 K (170°C) for 8

days.

After cooling, recover the product by filtration.

Wash the resulting translucent, light-brown, plate-like crystals with deionized water.[7]

Hydrothermal Synthesis of Zn₉(AsO₄)₆·4H₂O
This method describes the synthesis of a different polymorph of zinc arsenate hydrate.[8]

Materials:

Arsenic acid (H₃AsO₄)

Zinc nitrate hexahydrate (Zn(NO₃)₂·6H₂O)

Lithium hydroxide monohydrate (LiOH·H₂O)

Deionized water

Procedure:

The synthesis is performed by investigating the H₃AsO₄–Zn(NO₃)₂–LiOH–H₂O system.
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For one specific synthesis (batch II), a gel slurry with a molar ratio of H₃AsO₄ : Zn(NO₃)₂ :

LiOH of 1.0 : 1.5 : 2.8 and a solids content of approximately 10% is prepared. The

concentration of arsenate in the final gel is about 0.15 M.

Heat the gel slurry at a constant temperature of 240°C for 47 hours.

After cooling, recover the crystalline material by vacuum filtration.

Wash the crystals with water. The pH of the crystallizing fluid is approximately 1.6.[8]

Visualization of Experimental Workflow
The following diagram illustrates a typical workflow for the analysis of a synthesized zinc
arsenate crystal.
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Caption: Experimental workflow for zinc arsenate crystal analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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